Hafnium174

• CAS No.: 14922-49-7
• Molecular Formula: C14H7Cl2NO2

Description

Hafnium-174 is a radioisotope of the element hafnium, which is represented by the symbol Hf and has the atomic number 72. Hafnium-174 is one of the naturally occurring isotopes of hafnium, with a very long half-life of approximately 7.0 × 10^16 years . This isotope is notable for its stability and its applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: Hafnium-174 is typically obtained as a by-product during the refinement of zirconium from zirconium ores, such as zircon (ZrSiO₄). The extraction process involves complex chemical separations due to the chemical similarity between zirconium and hafnium . The primary methods for producing hafnium metal include:

Calciothermic Reduction: This involves the reduction of hafnium dioxide (HfO₂) using calcium.

Fused Salt Electrolysis: This method involves the electrolysis of hafnium tetrachloride (HfCl₄) in a molten salt medium.

Industrial Production Methods: The Kroll process is commonly used for the industrial production of hafnium. In this process, hafnium tetrachloride is reduced with magnesium in an inert atmosphere to produce hafnium sponge. The sponge is then purified using the iodide refining process, where hafnium iodide is decomposed on a heated filament to produce high-purity hafnium crystal bars .

Chemical Reactions Analysis

Types of Reactions: Hafnium-174 undergoes various chemical reactions, including:

Oxidation: Hafnium reacts with oxygen to form hafnium dioxide (HfO₂), which provides a protective oxide layer.

Halogenation: Hafnium reacts with halogens to form hafnium tetrahalides, such as hafnium tetrachloride (HfCl₄) and hafnium tetraiodide (HfI₄).

Common Reagents and Conditions:

Oxidation: Typically occurs at elevated temperatures in the presence of oxygen.

Halogenation: Involves the reaction of hafnium with halogens like chlorine or iodine at high temperatures.

Major Products:

Hafnium Dioxide (HfO₂): Formed during oxidation.

Hafnium Tetrahalides: Formed during halogenation.

Scientific Research Applications

Hafnium-174 has several applications in scientific research:

Nuclear Industry: Used in control rods for nuclear reactors due to its high neutron absorption cross-section.

Material Science: Hafnium-based metal-organic frameworks (MOFs) are used for their chemical, thermal, and mechanical stability.

Electronics: Hafnium dioxide is used as an insulator in semiconductor devices.

Medical Applications: Research is ongoing into the use of hafnium compounds in cancer treatment due to their potential radiotherapeutic properties.

Mechanism of Action

The mechanism by which hafnium-174 exerts its effects is primarily related to its ability to absorb neutrons. This property makes it valuable in nuclear reactors, where it helps control the fission process by capturing neutrons . In material science, the stability and reactivity of hafnium compounds are leveraged to create robust materials with unique properties .

Comparison with Similar Compounds

Hafnium-174 is often compared to other isotopes of hafnium and similar elements like zirconium. Some similar compounds include:

Zirconium-94: Similar in chemical properties due to the lanthanide contraction, making separation challenging.

Hafnium-176, Hafnium-177, Hafnium-178, Hafnium-179, and Hafnium-180: Other stable isotopes of hafnium with varying applications.

Uniqueness: Hafnium-174’s long half-life and stability make it unique among hafnium isotopes. Its ability to form stable compounds and its high neutron absorption cross-section distinguish it from other elements and isotopes .